Cas no 1803765-08-3 (Ethyl 3-cyano-2-iodo-5-mercaptobenzoate)

• Product Name: Ethyl 3-cyano-2-iodo-5-mercaptobenzoate
• CAS No: 1803765-08-3
• MF: C₁₀H₈INO₂S
• MW: 333.145493507385
• CID: 4958357
• Update Time: 2025-06-12

Ethyl 3-cyano-2-iodo-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-iodo-5-mercaptobenzoate

• Inchi： 1S/C10H8INO2S/c1-2-14-10(13)8-4-7(15)3-6(5-12)9(8)11/h3-4,15H,2H2,1H3
• InChI Key： XLHFASJHEPIGQV-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(=CC=1C(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-2-iodo-5-mercaptobenzoate

Ethyl 3-cyano-2-iodo-5-mercaptobenzoate (CAS No. 1803765-08-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-cyano-2-iodo-5-mercaptobenzoate (CAS No. 1803765-08-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its cyano, iodo, and mercaptobenzoate functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The Ethyl 3-cyano-2-iodo-5-mercaptobenzoate molecule is particularly interesting because of its ability to undergo a wide range of chemical transformations, making it a valuable building block for medicinal chemists. The presence of the cyano group at the third position and the iodo substituent at the second position enhances its reactivity, allowing for further functionalization through nucleophilic substitution, cross-coupling reactions, and other synthetic methodologies.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The structural motifs present in Ethyl 3-cyano-2-iodo-5-mercaptobenzoate make it an attractive candidate for the synthesis of small-molecule inhibitors and other pharmacologically active compounds. For instance, the iodo group can be readily displaced by a variety of nucleophiles, enabling the introduction of diverse functional groups that may enhance drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic frameworks, which are common structural elements in many drugs. The combination of the cyano and mercaptobenzoate groups provides multiple sites for further chemical modification, allowing for the creation of complex scaffolds that can mimic natural products or designed molecular architectures. This flexibility has made Ethyl 3-cyano-2-iodo-5-mercaptobenzoate a popular choice for researchers engaged in structure-based drug design.

The pharmaceutical industry has increasingly relied on advanced synthetic techniques to streamline the development of new drugs. The use of intermediates like Ethyl 3-cyano-2-iodo-5-mercaptobenzoate facilitates efficient multistep syntheses, reducing both time and cost associated with drug discovery. Additionally, modern computational methods and high-throughput screening have enabled researchers to rapidly evaluate the potential of such intermediates in lead optimization campaigns.

In academic research, studies have demonstrated the utility of Ethyl 3-cyano-2-iodo-5-mercaptobenzoate in synthesizing novel analogs with enhanced pharmacological activity. For example, derivatives of this compound have been explored as potential kinase inhibitors, where the modification of the cyano group or introduction of additional substituents can fine-tune binding interactions with biological targets. Such research underscores the importance of well-characterized intermediates in driving innovation in drug discovery.

The synthesis and application of Ethyl 3-cyano-2-iodo-5-mercaptobenzoate also highlight the importance of green chemistry principles in modern pharmaceutical manufacturing. Efforts to develop more sustainable synthetic routes have led to innovations in catalytic processes and solvent systems that minimize waste and energy consumption. These advancements not only improve environmental sustainability but also enhance the economic viability of drug production.

The versatility of this compound extends beyond its role as a synthetic intermediate; it also serves as a valuable tool for mechanistic studies in organic chemistry. Researchers investigating transition metal-catalyzed reactions have found that derivatives of Ethyl 3-cyano-2-iodo-5-mercaptobenzoate exhibit unique reactivity patterns that provide insights into reaction mechanisms and catalyst design. Such studies contribute to our fundamental understanding of chemical transformations and inform the development of more efficient synthetic strategies.